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molecular formula C9H12O2S B6307632 5-Ethyl-thiophene-3-carboxylic acid ethyl ester, 95% CAS No. 19163-51-0

5-Ethyl-thiophene-3-carboxylic acid ethyl ester, 95%

Cat. No. B6307632
CAS RN: 19163-51-0
M. Wt: 184.26 g/mol
InChI Key: MVPSZUFERPYNCD-UHFFFAOYSA-N
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Patent
US08362008B2

Procedure details

Potassium hydroxide (1.02 g, 18.3 mmol) in water (3 mL) was added to a solution of 5-ethyl-thiophene-3-carboxylic acid ethyl ester (6.1 mmol) in IMS (9 mL). The reaction was stirred for 1 hour then partitioned between diethyl ether and water. The aqueous layer was acidified to pH 7 with concentrated hydrochloric acid and extracted with diethyl ether. The organic solution was dried over magnesium sulphate, filtered and the solvent removed to give the title compound (0.78 g). 1H NMR (400 MHz, CHCl3-d): δ 8.0 (s, 1H), 7.2 (s, 1H), 2.8 (q, 2H), 1.3 (t, 3H).
Name
Potassium hydroxide
Quantity
1.02 g
Type
reactant
Reaction Step One
Name
5-ethyl-thiophene-3-carboxylic acid ethyl ester
Quantity
6.1 mmol
Type
reactant
Reaction Step One
Name
water
Quantity
3 mL
Type
solvent
Reaction Step One
[Compound]
Name
IMS
Quantity
9 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[OH-].[K+].C([O:5][C:6]([C:8]1[CH:12]=[C:11]([CH2:13][CH3:14])[S:10][CH:9]=1)=[O:7])C>O>[CH2:13]([C:11]1[S:10][CH:9]=[C:8]([C:6]([OH:7])=[O:5])[CH:12]=1)[CH3:14] |f:0.1|

Inputs

Step One
Name
Potassium hydroxide
Quantity
1.02 g
Type
reactant
Smiles
[OH-].[K+]
Name
5-ethyl-thiophene-3-carboxylic acid ethyl ester
Quantity
6.1 mmol
Type
reactant
Smiles
C(C)OC(=O)C1=CSC(=C1)CC
Name
water
Quantity
3 mL
Type
solvent
Smiles
O
[Compound]
Name
IMS
Quantity
9 mL
Type
solvent
Smiles

Conditions

Stirring
Type
CUSTOM
Details
The reaction was stirred for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
then partitioned between diethyl ether and water
EXTRACTION
Type
EXTRACTION
Details
extracted with diethyl ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic solution was dried over magnesium sulphate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent removed

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
C(C)C1=CC(=CS1)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 0.78 g
YIELD: CALCULATEDPERCENTYIELD 81.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.